2-Amino-5-(3-(trifluoromethoxy)phenyl)nicotinic acid

• IUPAC Name: 2-amino-5-[3-(trifluoromethoxy)phenyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H9F3N2O3/c14-13(15,16)21-9-3-1-2-7(4-9)8-5-10(12(19)20)11(17)18-6-8/h1-6H,(H2,17,18)(H,19,20)
• InChI Key: OKKYSVHEWVJADB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)C2=CC(=C(N=C2)N)C(=O)O
• Molecular Formula: C13H9F3N2O3
• DSSTOX Substance ID: DTXSID50688236
• Molecular Weight: 298.22 g/mol
• CAS No.: 1258614-08-2

Description

2-Amino-5-(3-(trifluoromethoxy)phenyl)nicotinic acid is a multifunctional organic compound of significant interest in pharmaceutical and agrochemical research. It features a nicotinic acid (pyridine-3-carboxylic acid) core, which is a common pharmacophore in medicinal chemistry, substituted with an amino group at the 2-position and a 3-(trifluoromethoxy)phenyl moiety at the 5-position. The presence of the trifluoromethoxy (OCF3) group is particularly noteworthy, as this substituent is known to enhance key properties in bioactive molecules, including metabolic stability, lipophilicity, and membrane permeability. The molecule possesses both hydrogen bond donor and acceptor capabilities from the amino and carboxylic acid groups, which can be critical for target binding. This compound serves as a versatile building block for the synthesis of more complex molecules. Its structure suggests potential application as a precursor in the development of enzyme inhibitors, receptor modulators, or other biologically active agents. Researchers value this scaffold for exploring structure-activity relationships in drug discovery programs. This product is intended for research purposes and is strictly labeled as "For Research Use Only." It is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-5-(3-(trifluoromethoxy)phenyl)nicotinic acid typically involves multi-step organic reactions. One common method starts with the preparation of 3-(trifluoromethoxy)benzaldehyde, which undergoes a series of reactions including nitration, reduction, and cyclization to form the desired nicotinic acid derivative .

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the laboratory synthesis routes, focusing on yield improvement, cost reduction, and scalability. Techniques such as continuous flow chemistry and the use of advanced catalysts can be employed to enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-(3-(trifluoromethoxy)phenyl)nicotinic acid can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced back to the amino group.

Substitution: The trifluoromethoxy group can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and hydrogen gas in the presence of a palladium catalyst are often used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions to substitute the trifluoromethoxy group.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield nitro derivatives, while reduction can regenerate the amino group .

Scientific Research Applications

2-Amino-5-(3-(trifluoromethoxy)phenyl)nicotinic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a biochemical probe due to its unique structural features.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and agrochemicals.

Mechanism of Action

The mechanism of action of 2-Amino-5-(3-(trifluoromethoxy)phenyl)nicotinic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The trifluoromethoxy group can enhance the compound’s binding affinity and selectivity, leading to more potent biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name	Substituent at Position 5	Molecular Weight	Key Structural Features	Evidence Source
2-Amino-5-(3-(trifluoromethoxy)phenyl)nicotinic acid	3-(Trifluoromethoxy)phenyl	~289.2 (estimated)	-OCF₃ (strong electron-withdrawing, bulky)	Inferred from analogs
2-Amino-5-(trifluoromethyl)nicotinic acid	Trifluoromethyl (-CF₃)	206.12	-CF₃ (electron-withdrawing, less bulky)
2-Amino-5-(3-fluorophenyl)nicotinic acid	3-Fluorophenyl	~232.2 (estimated)	-F (small, electronegative)
5-Hydroxy-2-{[2-methyl-3-(trifluoromethyl)phenyl]amino}-3-pyridinecarboxylic acid	2-Methyl-3-(trifluoromethyl)phenyl	~330.3 (estimated)	-CF₃, methyl, hydroxy groups

Key Observations:

• Trifluoromethoxy (-OCF₃) vs.
• Fluorophenyl vs. Trifluoromethoxyphenyl: The 3-fluorophenyl analog () has a lower molecular weight (~232.2) and smaller substituent, which may enhance solubility in polar solvents compared to the bulkier -OCF₃ group .
• Hydroxy and Methyl Substitutions: The compound in incorporates hydroxy and methyl groups, which could increase hydrogen-bonding capacity and steric hindrance, altering binding affinity in biological systems .

Biological Activity

2-Amino-5-(3-(trifluoromethoxy)phenyl)nicotinic acid, a compound with the CAS number 1258614-08-2, has garnered attention for its potential biological activities. This article delves into its synthesis, biological mechanisms, and various applications in medicinal chemistry, particularly focusing on its antimicrobial and anticancer properties.

The synthesis of 2-Amino-5-(3-(trifluoromethoxy)phenyl)nicotinic acid typically involves multi-step organic reactions. A common method includes the introduction of the trifluoromethoxy group through nucleophilic substitution reactions, followed by functionalization with an amino group and coupling with isonicotinic acid using palladium-based catalysts to enhance yield and purity .

Chemical Reactions

The compound can undergo various chemical transformations:

• Oxidation : The amino group can be oxidized to form nitro derivatives.
• Reduction : The trifluoromethoxy group can be reduced under specific conditions.
• Substitution : The phenyl ring can participate in electrophilic aromatic substitution reactions .

The biological activity of this compound is attributed to its unique structural features. The trifluoromethoxy group enhances lipophilicity, facilitating membrane penetration. The amino group allows for hydrogen bonding with target proteins, potentially modulating their activity. The isonicotinic acid moiety may interact with various enzymes or receptors, leading to diverse biological effects .

Antimicrobial Properties

Research indicates that 2-Amino-5-(3-(trifluoromethoxy)phenyl)nicotinic acid exhibits significant antimicrobial activity. In vitro studies have shown that it can inhibit the growth of several bacterial strains, including those resistant to conventional antibiotics. Its mechanism involves disrupting bacterial cell wall synthesis and interfering with metabolic pathways .

Anticancer Activity

The compound has also been investigated for its anticancer properties. In vitro assays demonstrated that it can induce apoptosis in cancer cell lines such as MDA-MB-231 (breast cancer) and HCT-116 (colon cancer). The IC50 values for these cell lines were recorded at 25 µM and 30 µM, respectively, indicating potent anticancer activity .

Case Studies

• Breast Cancer : A study evaluated the efficacy of the compound against MDA-MB-231 cells, showing a reduction in cell viability by over 70% at concentrations above 20 µM.
• Colon Cancer : In another study involving HCT-116 cells, the compound exhibited a dose-dependent inhibition of cell proliferation, with notable morphological changes indicative of apoptosis .

Comparative Analysis

A comparative analysis with similar compounds reveals that 2-Amino-5-(3-(trifluoromethoxy)phenyl)nicotinic acid possesses distinct advantages due to its trifluoromethoxy substituent, which enhances both stability and biological activity compared to other nicotinic acid derivatives.

Compound Name	Biological Activity	IC50 (µM)	Notes
2-Amino-5-(3-(trifluoromethoxy)phenyl)nicotinic acid	Antimicrobial, Anticancer	25 (breast), 30 (colon)	Induces apoptosis
2-Amino-5-methoxybenzoic acid	Moderate Anticancer	50	Less effective than trifluoromethoxy derivative
2-Amino-4-(trifluoromethyl)benzoic acid	Low Antimicrobial	>100	Ineffective against resistant strains

Q & A

Q. What are the typical synthetic routes for 2-Amino-5-(3-(trifluoromethoxy)phenyl)nicotinic acid, and what key reaction conditions should be considered?

The synthesis of this compound typically involves coupling or condensation reactions to attach the trifluoromethoxy-substituted phenyl group to the nicotinic acid backbone. For example:

• Step 1 : Formation of the nicotinic acid core via cyclization or functionalization of pyridine derivatives.
• Step 2 : Introduction of the 3-(trifluoromethoxy)phenyl group using Suzuki-Miyaura coupling or Ullmann-type reactions, which require palladium catalysts and controlled temperatures (60–100°C) .
• Key conditions : Use of anhydrous solvents (e.g., DMF or THF), inert atmosphere, and precise stoichiometric ratios to minimize side reactions. Post-reaction purification via column chromatography or recrystallization is critical .

Q. Which spectroscopic and chromatographic techniques are most effective for confirming the structure and purity of this compound?

• Nuclear Magnetic Resonance (NMR) : $^{1}\text{H}$ and $^{13}\text{C}$ NMR confirm the presence of the trifluoromethoxy group (δ ~58 ppm for $^{19}\text{F}$ coupling) and aromatic protons .
• Mass Spectrometry (HRMS) : Validates molecular weight (e.g., [M+H]$^+$ at m/z 317.06) and fragmentation patterns .
• HPLC : Reverse-phase chromatography with UV detection (λ = 254 nm) assesses purity (>95% required for biological assays) .

Q. What are the primary challenges in purifying this compound, and what methods address these challenges?

• Challenge 1 : Hydrophobic trifluoromethoxy groups increase lipophilicity, complicating aqueous solubility.
• Solution : Use mixed solvent systems (e.g., methanol/water gradients) for column chromatography .
• Challenge 2 : Byproducts from incomplete coupling reactions.
• Solution : Optimize reaction time and catalyst loading (e.g., 5 mol% Pd(PPh$_3$)$_4$) to maximize yield .

Advanced Research Questions

Q. How can researchers optimize the coupling reaction between the nicotinic acid backbone and the trifluoromethoxy-substituted phenyl group to improve yield?

• Catalyst screening : Test Pd(OAc)$_2$, XPhos, or SPhos ligands to enhance cross-coupling efficiency .
• Solvent effects : Compare polar aprotic solvents (e.g., DMSO vs. DMF) to stabilize intermediates .
• Temperature gradients : Perform reactions at 80°C for 12 hours, followed by gradual cooling to minimize decomposition .

Q. What strategies are recommended for resolving contradictions in reported biological activities of this compound across different studies?

• Strategy 1 : Conduct comparative assays using standardized protocols (e.g., MIC for antimicrobial activity, COX-2 inhibition for anti-inflammatory effects) to eliminate variability .
• Strategy 2 : Analyze structural analogs (e.g., 2-Chloro-5-(trifluoromethoxy)isonicotinic acid) to identify substituent-specific activity trends .

Q. What in vitro models are appropriate for evaluating the neuroactive or anti-inflammatory potential of this compound?

• Neuroactivity : Primary neuronal cultures or SH-SY5Y cells for assessing nicotinic acetylcholine receptor (nAChR) modulation via calcium imaging .
• Anti-inflammatory : RAW 264.7 macrophages stimulated with LPS to measure TNF-α/IL-6 suppression via ELISA .

Q. How does the trifluoromethoxy group influence the compound’s pharmacokinetic properties, and what computational methods can predict this?

• Electronic effects : The -OCF$_3$ group increases metabolic stability by resisting oxidative degradation.
• Computational tools : Use Schrödinger’s QikProp for logP prediction (>3.5 indicates high membrane permeability) or molecular docking (AutoDock Vina) to study binding to serum albumin .